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Compound of Interest

Compound Name: Mercury(l) iodide

Cat. No.: B3057228

This guide provides researchers, scientists, and drug development professionals with
troubleshooting assistance and frequently asked questions regarding the low solubility of
mercury(l) iodide (HgzlI2).

Disclaimer: Safety First

Warning: Mercury(l) iodide and all mercury compounds are highly toxic.[1] Exposure can
occur through inhalation, ingestion, or skin contact, leading to severe health effects, including
neurological damage and kidney failure.[2][3] All handling of mercury compounds must be
performed by trained personnel in a certified fume hood with appropriate personal protective
equipment (PPE), including, at a minimum, a lab coat, splash goggles, and heavy-duty nitrile or
laminate-style gloves.[4][5] Always consult your institution's safety protocols and the material
safety data sheet (MSDS) before beginning any experiment.[2] All mercury-containing waste is
considered hazardous and must be disposed of according to strict regulatory guidelines.[2][3]

Frequently Asked Questions (FAQS)
Q1: What is the solubility of mercury(l) iodide (Hgzl2) in
common solvents?

Al: Mercury(l) iodide (HgzI2) is a bright yellow, heavy powder that is practically insoluble in
water and common organic solvents like ethanol and diethyl ether.[6][7] Its extremely low
solubility is quantified by its solubility product constant (Ksp).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3057228?utm_src=pdf-interest
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://simple.wikipedia.org/wiki/Mercury(I)_iodide
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.thesafetymaster.com/mercury-handling-safety-protocols-and-precautions-in-laboratory-settings-the-safety-master/
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1054
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Data Presentation: Solubility of Mercury(l) lodide (Hgz12)

Temperature

Property Value Solvent °C) Source(s)
Ksp 5.2x10-2° Water 25 [8]
Ksp (p Ksp) 46x1072° Water Not Specified [9]
Ksp (p Ksp) 28.35 Water 20 [7]

2.0x 107 g/L
Quantitative (Calculated from  Water 25 [10]

pKsp 28.72)

o 0.00000002

Quantitative Water 25 [7]

/100 g
Qualitative Insoluble Water Ambient [6]
Qualitative Insoluble Ethanol Ambient [71[10]
Qualitative Insoluble Ether Ambient [71[10]

o Aqueous ] [6] (Complex
Qualitative Soluble ] Ambient o
Ammonia formation likely)

Qualitative Soluble Castor Oll Ambient [6][10]

Q2: | need to prepare an aqueous solution containing
mercury(l). How can | dissolve HgzI2?

A2: Direct dissolution in water is not feasible due to its extremely low Ksp. The most effective
method is to use a chemical reaction that forms a soluble complex. This is typically achieved by
adding a solution with an excess of iodide ions, such as concentrated potassium iodide (KI).

The iodide ions react with the solid Hgzl2. While the chemistry can be complex and may involve
disproportionation, the related mercury(ll) iodide (Hgl2) readily dissolves in excess Kl to form
the soluble tetraiodomercurate(ll) complex, [Hgls]>=.[11][12] A similar principle can be applied,
but care must be taken due to the instability of the Hg(l) state.
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Below is a general workflow and a detailed experimental protocol for this process.
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Goal: Solubilize Hgzl2

in an Aqueous System

irst Step

CRITICAL SAFETY REVIEW:
Consult MSDS & SOPs.
Use Fume Hood & Full PPE.

Proceed w/ Caution

Follow Experimental Protocol
(See Protocol Section)

i During/After

Procedure Adjust & Retry

Troubleshooting:
Observe for color changes
(See Troubleshooting FAQ)

ssue Resolved

Result:
Soluble Mercury Complex
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Likely Cause:
Disproportionation
Hgzl2 » Hg° + Hgl2

Is Kl solution
being added?

Problem:
Light exposure or other
instability. Solution requires
complexing agent.

Action:
Continue adding excess Kl solution
while stirring vigorously.

Failure:
Success: Insoluble material remains.
Soluble [Hgl4]2~ complex formed. Re-evaluate stoichiometry
or start over.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Mercury(l) iodide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
e 2. ehs.gatech.edu [ehs.gatech.edu]
e 3. drs.illinois.edu [drs.illinois.edu]

e 4. Mercury Handling Safety: Protocols and Precautions in Laboratory Settings - The Safety
Master - TSM TheSafetyMaster Private Limited [thesafetymaster.com]

e 5. www-group.slac.stanford.edu [www-group.slac.stanford.edu]

e 6. MERCUROUS IODIDE, [SOLID] | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 7. mercury(l) iodide [chemister.ru]
e 8. Mercury(l) iodide - Wikipedia [en.wikipedia.org]
e 9. wyzant.com [wyzant.com]

e 10. 15385-57-6 CAS MSDS (Mercury iodide) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 11. Mercuric lodide | Hgl2 | CID 24485 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 12. Mercury(l) iodide | 7783-30-4 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Technical Support Center: Mercury(l) lodide (HgzI2)
Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057228#overcoming-low-solubility-of-hg-i-in-
common-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3057228?utm_src=pdf-custom-synthesis
https://simple.wikipedia.org/wiki/Mercury(I)_iodide
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.thesafetymaster.com/mercury-handling-safety-protocols-and-precautions-in-laboratory-settings-the-safety-master/
https://www.thesafetymaster.com/mercury-handling-safety-protocols-and-precautions-in-laboratory-settings-the-safety-master/
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://cameochemicals.noaa.gov/chemical/1054
https://cameochemicals.noaa.gov/chemical/1054
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4069
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://www.wyzant.com/resources/answers/931231/please-help-urgent
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5446757.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5446757.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-Iodide
https://www.benchchem.com/product/b3057228
https://www.benchchem.com/product/b3057228#overcoming-low-solubility-of-hg-i-in-common-solvents
https://www.benchchem.com/product/b3057228#overcoming-low-solubility-of-hg-i-in-common-solvents
https://www.benchchem.com/product/b3057228#overcoming-low-solubility-of-hg-i-in-common-solvents
https://www.benchchem.com/product/b3057228#overcoming-low-solubility-of-hg-i-in-common-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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